N-(5-chloro-2-methoxyphenyl)-4-(4-methoxypiperidin-1-yl)benzamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-4-(4-methoxypiperidin-1-yl)benzamide
• InChI: InChI=1S/C20H23ClN2O3/c1-25-17-9-11-23(12-10-17)16-6-3-14(4-7-16)20(24)22-18-13-15(21)5-8-19(18)26-2/h3-8,13,17H,9-12H2,1-2H3,(H,22,24)
• InChI Key: WOWIKXMRHFMBEB-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(CC1)C2=CC=C(C=C2)C(=O)NC3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C20H23ClN2O3
• Molecular Weight: 374.9 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-4-(4-methoxypiperidin-1-yl)benzamide, also known as ML277, is a small molecule inhibitor that shows selectivity towards the Kir7.1 potassium channel. This compound has gained significant attention due to its potential use in treating various diseases such as hypertension, diabetes, and cancer.

Scientific Research Applications

Synthesis Techniques

Research into the synthesis of related compounds, such as benzamide derivatives and piperidines, provides foundational knowledge for creating complex molecules with potential biological or chemical applications. For instance, the enantioselective synthesis of 2,3-disubstituted piperidines from (S)-methylpyroglutamate demonstrates advanced techniques in organic synthesis, enabling the creation of stereochemically complex structures (Calvez, Chiaroni, & Langlois, 1998).

Pharmacological Activities

Several studies have focused on the neuroleptic activity of benzamide derivatives, illustrating the diverse pharmacological properties of these compounds. For example, cis-N-(1-benzyl-2-methylpyrrolidin-3-yl)-5-chloro-2-methoxy-4-(methylamino)benzamide and related compounds were designed and synthesized as potential neuroleptics, with some demonstrating significant inhibitory effects on apomorphine-induced stereotyped behavior in rats (Iwanami et al., 1981).